O6-Diphenylcarbamoyl-N2-isobutyrylguanine

Specification

• Molecular Formula: C22H20N6O3
• Molecular Weight: 416.4 g/mol
• IUPAC Name: [2-(2-methylpropanoylamino)-7H-purin-6-yl] N,N-diphenylcarbamate
• Standard InChI: InChI=1S/C22H20N6O3/c1-14(2)19(29)26-21-25-18-17(23-13-24-18)20(27-21)31-22(30)28(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14H,1-2H3,(H2,23,24,25,26,27,29)
• Standard InChI Key: ZFDFVLGKMZTIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NC2=C(C(=N1)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)NC=N2

Introduction

Chemical Structure and Molecular Properties

Core Structure and Functional Modifications

The compound retains the purine backbone of guanine but features strategic substitutions:

• O6-Diphenylcarbamoyl group: A bulky carbamate substituent that replaces the hydroxyl group at the O6 position, providing steric hindrance and resistance to nucleophilic attack.

• N2-Isobutyryl group: An acyl protecting group at the N2 exocyclic amine, which blocks undesired side reactions during solid-phase oligonucleotide synthesis.

The molecular formula is C₂₇H₂₈N₆O₇, with a molecular weight of 548.5 g/mol. Key spectral identifiers include:

• InChIKey: QOZZETQXMWDKFZ-GUQHISFFSA-N

• SMILES: CC(C)C(=O)NC1=NC2=C(C(=N1)OC(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N=CN2[C@H]5C@@HO

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₇H₂₈N₆O₇
Molecular Weight	548.5 g/mol
IUPAC Name	[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-(2-methylpropanoylamino)purin-6-yl] N,N-diphenylcarbamate
LogP	4.36 (calculated)
Topological Polar Surface Area	113.1 Ų

Synthetic Pathways and Regiochemical Control

Strategic Use of Protective Groups

The synthesis of O6-diphenylcarbamoyl-N2-isobutyrylguanine involves sequential protection of guanine derivatives:

• O6-Protection: Treatment with diphenylcarbamoyl chloride under basic conditions installs the O6-diphenylcarbamoyl group, which remains stable during subsequent glycosylation reactions.

• N2-Protection: Isobutyryl anhydride or chloride acylates the N2 position, preventing side reactions at this nucleophilic site.

Glycosylation and Isomerization Dynamics

The diphenylcarbamoyl group plays a critical role in directing N9-glycosylation over N7-isomer formation. Key findings from coupling studies include:

• Kinetic vs. Thermodynamic Control: Under tin(IV) or titanium(IV) chloride catalysis, the N9-glycosylated product forms predominantly (>90%) due to steric and electronic effects imparted by the O6-diphenylcarbamoyl group.

• Isomerization Suppression: The bulky O6 substituent prevents undesired 7/9-isomer mixtures, a historic challenge in guanine glycosylation.

Table 2: Isomer Distribution in Glycosylation Reactions

Catalyst	Temperature	N9-Isomer Yield	N7-Isomer Yield
TiCl₄	80°C	91%	<1%
SnCl₄	Ambient	70%	30%

Applications in Oligonucleotide Synthesis

Solid-Phase Synthesis Compatibility

The compound serves as a protected guanine precursor in phosphoramidite-based oligonucleotide synthesis:

• Phosphoramidite Preparation: The 5'-hydroxyl group is tritylated and converted to a phosphoramidite, while the O6 and N2 groups remain intact during chain elongation.

• Deprotection Protocol: Post-synthesis, the isobutyryl group is removed via ammonium hydroxide treatment, while the diphenylcarbamoyl group requires harsher conditions (e.g., DBU/oxime).

Therapeutic Agent Development

Modified nucleosides derived from this compound exhibit enhanced properties:

• Antisense Oligonucleotides: Improved nuclease resistance and target binding affinity due to steric bulk at O6.

• Antiviral Prodrugs: Acyclovir analogs incorporating this scaffold show prolonged metabolic stability.

Stability and Reactivity Profile

Hydrolytic Stability

The diphenylcarbamoyl group confers remarkable stability:

• Acidic Conditions: Stable in 0.1 M HCl at 25°C for 24 hours.

• Basic Conditions: Gradual decomposition (t₁/₂ = 8 h) in 0.1 M NaOH, necessitating controlled deprotection.

Thermal Behavior

Differential scanning calorimetry reveals a melting point of 218–220°C with decomposition, consistent with aromatic carbamate stability.

Analytical Characterization

Spectroscopic Methods

• ¹H/¹³C NMR: Distinct signals for diphenylcarbamoyl (δ 7.2–7.4 ppm, aromatic protons) and isobutyryl (δ 1.1 ppm, methyl groups) substituents.

• Mass Spectrometry: ESI-MS shows [M+H]⁺ at m/z 549.2, with fragmentation patterns confirming the protective group arrangement.